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Compound of Interest

Compound Name: 2-Methylanisole

Cat. No.: B146520 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
2-Methylanisole, also known as o-methylanisole, is an aromatic organic compound

increasingly recognized as a sustainable and versatile solvent for a variety of organic synthesis

reactions.[1][2] With a boiling point of 171°C, it serves as a higher-boiling-point alternative to

solvents like toluene, offering advantages in terms of process safety and reduced volatility.[1]

Classified as a "green" solvent, 2-methylanisole is a bio-based compound found in natural

sources such as mastic oils and virgin olive oils.[1][2] Its polar aprotic nature makes it suitable

for a range of chemical transformations, positioning it as a favorable replacement for

conventional, more hazardous organic solvents. This document provides detailed application

notes and protocols for the use of 2-methylanisole in key organic synthesis reactions.

Physical and Chemical Properties
A thorough understanding of a solvent's properties is crucial for its effective application in

chemical synthesis. 2-Methylanisole is a colorless to pale yellow liquid with a distinct, pleasant

odor. It is soluble in common organic solvents like ethanol and ether but has limited solubility in

water. Key physical and chemical data are summarized in the table below for easy reference.
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Property Value

Molecular Formula C₈H₁₀O

Molecular Weight 122.16 g/mol

Boiling Point 170-172 °C

Melting Point -34.1 °C

Density 0.985 g/mL at 25 °C

Flash Point 52 °C

Refractive Index 1.516 (at 20 °C)

Solubility in Water Insoluble

Applications in Organic Synthesis
While the exploration of 2-methylanisole as a primary solvent is an expanding area of

research, its utility has been demonstrated in several important classes of organic reactions. Its

higher boiling point is particularly advantageous for reactions requiring elevated temperatures.

Synthesis of Heterocycles: A Case Study in Indole
Synthesis
2-Methylanisole can serve as a key reactant in the synthesis of complex heterocyclic

structures. Although in the following example cyclopentyl methyl ether (CPME) is used as the

solvent, the protocol highlights the reactivity of 2-methylanisole in a domino reaction to form 2-

arylindoles, a common scaffold in pharmaceuticals. This reaction proceeds without the need for

a transition metal catalyst.

Reaction Scheme:
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2-Methylanisole + Benzonitrile LiN(SiMe3)2, CsF
CPME, 110 °C, 12 h 2-Phenyl-1H-indole

Phase 1: Initial Screening

Phase 2: Optimization & Comparison

Phase 3: Process & Safety Evaluation

Identify Target Reaction & Existing Solvent

Review Physical Properties of 2-Methylanisole (BP, Polarity, etc.)

Assess Solubility of Reactants & Reagents

Preliminary Compatibility & Stability Tests

Small-Scale Test Reactions in 2-Methylanisole

Optimize Reaction Conditions (Temp, Time, Catalyst)

Compare Yield & Purity to Original Solvent

Evaluate Work-up & Product Isolation

Assess Safety & Environmental Impact (E-Factor)

Scale-up Feasibility Study

Decision: Adopt 2-Methylanisole as Solvent
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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